Cas no 2171163-54-3 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid)

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure features a heptanoic acid backbone with an Fmoc-protected amine at the (3S)-position and an acetamidooxy functional group, enabling selective conjugation or modification in solid-phase peptide synthesis (SPPS). The Fmoc group ensures compatibility with standard deprotection conditions, while the acetamidooxy moiety offers versatility for further derivatization. This compound is particularly useful for introducing stable linkages or functional handles into peptide sequences, making it valuable for research in bioconjugation and drug development. Its high purity and well-defined stereochemistry ensure reliable performance in synthetic workflows.
2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid structure
2171163-54-3 structure
Product Name:2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid
CAS No:2171163-54-3
MF:C24H28N2O6
MW:440.488926887512
CID:6165573
PubChem ID:165745098
Update Time:2025-05-20

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid
    • 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
    • EN300-1476118
    • 2171163-54-3
    • Inchi: 1S/C24H28N2O6/c1-2-3-8-16(13-22(27)26-32-15-23(28)29)25-24(30)31-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21H,2-3,8,13-15H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t16-/m0/s1
    • InChI Key: HBGGKOSZHQYHQJ-INIZCTEOSA-N
    • SMILES: O(C(N[C@H](CC(NOCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 440.19473662g/mol
  • Monoisotopic Mass: 440.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 12
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 114Ų

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1476118-0.05g
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
0.05g
$2306.0 2023-06-06
Enamine
EN300-1476118-0.1g
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
0.1g
$2415.0 2023-06-06
Enamine
EN300-1476118-0.25g
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
0.25g
$2525.0 2023-06-06
Enamine
EN300-1476118-0.5g
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
0.5g
$2635.0 2023-06-06
Enamine
EN300-1476118-1.0g
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
1g
$2745.0 2023-06-06
Enamine
EN300-1476118-2.5g
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
2.5g
$5380.0 2023-06-06
Enamine
EN300-1476118-5.0g
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
5g
$7961.0 2023-06-06
Enamine
EN300-1476118-10.0g
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
10g
$11805.0 2023-06-06
Enamine
EN300-1476118-50mg
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
50mg
$2306.0 2023-09-29
Enamine
EN300-1476118-100mg
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
2171163-54-3
100mg
$2415.0 2023-09-29

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid

Recent Advances in the Study of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid (CAS: 2171163-54-3)

The compound 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid (CAS: 2171163-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the heptanamidooxy acetic acid moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the scalability of the production process while maintaining high enantiomeric purity. The research highlighted the compound's role in facilitating the incorporation of non-natural amino acids into peptide chains, thereby expanding the toolkit for designing peptide-based drugs with improved stability and bioavailability.

In addition to its synthetic utility, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid has been investigated for its potential as a linker in antibody-drug conjugates (ADCs). A study published in Bioconjugate Chemistry demonstrated its efficacy in forming stable conjugates with monoclonal antibodies, enabling targeted delivery of cytotoxic payloads to cancer cells. The compound's ability to maintain the integrity of the antibody while ensuring efficient drug release underscores its promise in ADC development.

Further research has explored the compound's applications in prodrug design. By leveraging its reactive functional groups, researchers have developed prodrugs that can be selectively activated in specific physiological environments, such as tumor microenvironments. This approach has shown promise in reducing off-target effects and improving therapeutic outcomes in preclinical models of cancer and inflammatory diseases.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as solubility in aqueous media and stability under physiological conditions require further investigation. Ongoing studies are addressing these limitations through structural modifications and the development of novel formulation strategies.

In conclusion, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid (CAS: 2171163-54-3) represents a valuable tool in modern pharmaceutical research. Its versatility in peptide synthesis, ADC development, and prodrug design positions it as a key player in the advancement of targeted therapies. Future research will likely focus on overcoming current limitations and expanding its applications to new therapeutic areas.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.